9-(2-ethoxyphenyl)-8-oxo-2-(thiophen-2-yl)-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(2-ethoxyphenyl)-8-oxo-2-thiophen-2-yl-7H-purine-6-carboxamide
• InChI: InChI=1S/C18H15N5O3S/c1-2-26-11-7-4-3-6-10(11)23-17-14(21-18(23)25)13(15(19)24)20-16(22-17)12-8-5-9-27-12/h3-9H,2H2,1H3,(H2,19,24)(H,21,25)
• InChI Key: NOZDKVQVVORHIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CS4
• Molecular Formula: C18H15N5O3S
• Molecular Weight: 381.4 g/mol

Description

The compound “9-(2-ethoxyphenyl)-8-oxo-2-(thiophen-2-yl)-8,9-dihydro-7H-purine-6-carboxamide” is a complex organic molecule that contains several functional groups. It has a purine core, which is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring. Purines are widely occurring in nature and are part of many biological molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the purine core, followed by the addition of the various substituents. The exact synthetic route would depend on the specific reactivity of the starting materials and the desired order of reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the purine core, with the various substituents attached at the specified positions. The thiophene group would contribute to the aromaticity of the molecule, and the ethoxyphenyl group would likely add steric bulk.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. The purine core is aromatic and thus relatively stable, but it can participate in electrophilic aromatic substitution reactions under certain conditions. The amide group could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar amide group and the nonpolar aromatic rings. Its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Anti-HIV Activity

• 1-(Thiophen-2-yl)-9H-pyrido[3,4-b]indole derivatives were synthesized and evaluated for their anti-HIV activity. .

Fluorescent Ligands

• The synthesis of 2-(4-(tert-butyl)phenyl)benzo[b]thiophene 1,1-dioxide and (4-methoxyphenyl)(2-(4-methoxyphenyl)benzo[b]thiophen-3-yl)methanone demonstrated fluorescence quantum yields of up to 1. .

C–N Bond Formation

• .

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The future research directions for this compound could include exploring its potential uses, such as in medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity.